Cas no 1807940-64-2 (4-morpholinobut-2-enoic acid;hydrochloride)
4-morpholinobut-2-enoic acid;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-Morpholin-4-yl-but-2-enoic acid hydrochloride
- (E)-4-morpholin-4-ylbut-2-enoic acid;hydrochloride
- 4-(morpholin-4-yl)but-2-enoic acid hydrochloride, E
- 4-morpholinobut-2-enoic acid;hydrochloride
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- Inchi: 1S/C8H13NO3.ClH/c10-8(11)2-1-3-9-4-6-12-7-5-9;/h1-2H,3-7H2,(H,10,11);1H/b2-1+;
- InChI Key: DQELLWQXAROXTC-TYYBGVCCSA-N
- SMILES: Cl.O1CCN(C/C=C/C(=O)O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 173
- Topological Polar Surface Area: 49.8
Experimental Properties
- Color/Form: NA
- Flash Point: 149.8±26.5 °C
4-morpholinobut-2-enoic acid;hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
4-morpholinobut-2-enoic acid;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M733120-10mg |
4-Morpholin-4-yl-but-2-enoic Acid Hydrochloride |
1807940-64-2 | 10mg |
$155.00 | 2023-05-17 | ||
| TRC | M733120-50mg |
4-Morpholin-4-yl-but-2-enoic Acid Hydrochloride |
1807940-64-2 | 50mg |
$718.00 | 2023-05-17 | ||
| TRC | M733120-100mg |
4-Morpholin-4-yl-but-2-enoic Acid Hydrochloride |
1807940-64-2 | 100mg |
$ 1800.00 | 2023-09-06 | ||
| Enamine | EN300-157495-0.05g |
4-(morpholin-4-yl)but-2-enoic acid hydrochloride |
1807940-64-2 | 0.05g |
$182.0 | 2023-07-09 | ||
| Enamine | EN300-157495-0.1g |
4-(morpholin-4-yl)but-2-enoic acid hydrochloride |
1807940-64-2 | 0.1g |
$272.0 | 2023-07-09 | ||
| Enamine | EN300-157495-0.25g |
4-(morpholin-4-yl)but-2-enoic acid hydrochloride |
1807940-64-2 | 0.25g |
$389.0 | 2023-07-09 | ||
| Enamine | EN300-157495-0.5g |
4-(morpholin-4-yl)but-2-enoic acid hydrochloride |
1807940-64-2 | 0.5g |
$613.0 | 2023-07-09 | ||
| Enamine | EN300-157495-1.0g |
4-(morpholin-4-yl)but-2-enoic acid hydrochloride |
1807940-64-2 | 1.0g |
$785.0 | 2023-07-09 | ||
| Enamine | EN300-157495-2.5g |
4-(morpholin-4-yl)but-2-enoic acid hydrochloride |
1807940-64-2 | 2.5g |
$1539.0 | 2023-07-09 | ||
| Enamine | EN300-157495-5.0g |
4-(morpholin-4-yl)but-2-enoic acid hydrochloride |
1807940-64-2 | 5.0g |
$2277.0 | 2023-07-09 |
4-morpholinobut-2-enoic acid;hydrochloride Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-morpholinobut-2-enoic acid;hydrochloride
Introduction to 4-morpholinobut-2-enoic acid;hydrochloride (CAS No. 1807940-64-2)
4-morpholinobut-2-enoic acid;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807940-64-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of hydrochloride salts, which are commonly utilized in drug formulations due to their enhanced solubility and stability. The structural integrity of 4-morpholinobut-2-enoic acid;hydrochloride features a butenolic moiety linked to a morpholine ring, making it a structurally unique entity with potential therapeutic applications.
The morpholine moiety in 4-morpholinobut-2-enoic acid;hydrochloride contributes to its pharmacological profile by introducing a basic nitrogen atom that can interact with acidic or polar functional groups in biological systems. This interaction is particularly relevant in the context of drug design, where such structural features are often leveraged to improve binding affinity and selectivity. The butenolic component, on the other hand, provides a flexible side chain that can be further modified to tailor specific biological activities.
Recent advancements in medicinal chemistry have highlighted the importance of functionalized carboxylic acids in the development of novel therapeutic agents. 4-morpholinobut-2-enoic acid;hydrochloride exemplifies this trend, as its carboxylic acid functionality can be readily incorporated into various pharmacophores. The hydrochloride salt form enhances its utility in synthetic chemistry by improving its handling properties, such as solubility in aqueous solutions, which is crucial for both in vitro and in vivo applications.
In the realm of academic research, 4-morpholinobut-2-enoic acid;hydrochloride has been explored for its potential role as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for constructing scaffolds that mimic natural bioactive compounds. For instance, researchers have investigated its use in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.
The hydrochloride salt form of 4-morpholinobut-2-enoic acid;hydrochloride has also been studied for its pharmacokinetic properties. Hydrochloride salts are known for their improved bioavailability and stability, which are critical factors in drug development. This has led to several preclinical studies evaluating 4-morpholinobut-2-enoic acid;hydrochloride as a potential prodrug or co-formulated agent. The compound’s ability to undergo metabolic conversion into active species while maintaining structural integrity makes it an attractive candidate for further investigation.
One of the most compelling aspects of 4-morpholinobut-2-enoic acid;hydrochloride is its versatility in chemical modifications. The presence of both the carboxylic acid and morpholine groups provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For example, acylation or esterification of the carboxylic acid group can yield compounds with enhanced lipophilicity or water solubility, depending on the choice of substituent.
Recent publications have demonstrated the utility of 4-morpholinobut-2-enoic acid;hydrochloride in the development of targeted therapies. Researchers have reported its incorporation into peptidomimetics designed to disrupt protein-protein interactions implicated in neurological disorders. The morpholine ring, in particular, has been shown to enhance binding affinity when incorporated into such mimetics, potentially leading to more effective treatments with fewer side effects.
The synthesis of 4-morpholinobut-2-enoic acid;hydrochloride itself is an intriguing process that highlights modern synthetic methodologies. Advances in catalytic asymmetric reactions have enabled more efficient and scalable production of this compound compared to traditional synthetic routes. These improvements not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.
In conclusion, 4-morpholinobut-2-enoic acid;hydrochloride (CAS No. 1807940-64-2) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, combined with its well-documented chemical properties, make it a valuable asset for both academic laboratories and industrial settings. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like 4-morpholinobut-2-enoic acid;hydrochloride are poised to play a pivotal role in advancing medical science.
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